Cas no 1824270-96-3 (2-Fluoro-4-methyl-3-(trifluoromethyl)benzaldehyde)

• Product Name: 2-Fluoro-4-methyl-3-(trifluoromethyl)benzaldehyde
• CAS No: 1824270-96-3
• MF: C₉H₆F₄O
• MW: 206.136956691742
• MDL: MFCD28103358
• CID: 4622239
• Update Time: 2025-10-29

2-Fluoro-4-methyl-3-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-methyl-3-(trifluoromethyl)benzaldehyde

• MDL： MFCD28103358
• Inchi： 1S/C9H6F4O/c1-5-2-3-6(4-14)8(10)7(5)9(11,12)13/h2-4H,1H3
• InChI Key： HNDVWWSHFNWJOM-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(C)C(C(F)(F)F)=C1F

Additional information on 2-Fluoro-4-methyl-3-(trifluoromethyl)benzaldehyde

Comprehensive Overview of 2-Fluoro-4-methyl-3-(trifluoromethyl)benzaldehyde (CAS No. 1824270-96-3)

2-Fluoro-4-methyl-3-(trifluoromethyl)benzaldehyde (CAS No. 1824270-96-3) is a fluorinated aromatic aldehyde with significant applications in pharmaceuticals, agrochemicals, and advanced material synthesis. This compound, characterized by its unique trifluoromethyl and fluoro substituents, has garnered attention due to its role in enhancing the bioactivity and stability of target molecules. Researchers and industries are increasingly exploring its potential in drug discovery, particularly in the development of small-molecule inhibitors and fluorinated intermediates.

The structural features of 2-Fluoro-4-methyl-3-(trifluoromethyl)benzaldehyde make it a versatile building block in organic synthesis. The presence of the trifluoromethyl group is known to improve metabolic stability and lipophilicity, which are critical factors in drug design. Meanwhile, the fluoro substituent can influence electronic properties and binding affinity, making this compound valuable for medicinal chemistry applications. Recent studies highlight its use in synthesizing heterocyclic compounds, which are pivotal in creating new therapeutic agents.

In the context of green chemistry and sustainable synthesis, 2-Fluoro-4-methyl-3-(trifluoromethyl)benzaldehyde has been investigated for its compatibility with eco-friendly catalytic systems. With growing interest in environmentally benign processes, researchers are optimizing its production using catalytic hydrogenation and microwave-assisted reactions. These methods align with the global push toward reducing hazardous waste and energy consumption, addressing key concerns in modern chemical manufacturing.

Another area of interest is the compound's role in material science. Fluorinated aromatic aldehydes like 2-Fluoro-4-methyl-3-(trifluoromethyl)benzaldehyde are employed in the synthesis of liquid crystals and polymeric materials. Their ability to modify thermal stability and optical properties makes them indispensable in developing high-performance coatings and electronic displays. As demand for advanced materials grows, this compound is poised to play a pivotal role in innovations across multiple industries.

From a commercial perspective, the market for fluorinated building blocks is expanding rapidly, driven by their applications in pharmaceuticals and agrochemicals. Companies specializing in custom synthesis and fine chemicals are increasingly listing 2-Fluoro-4-methyl-3-(trifluoromethyl)benzaldehyde in their portfolios to meet rising demand. Its CAS No. 1824270-96-3 serves as a key identifier for procurement and regulatory compliance, ensuring traceability and quality control in supply chains.

In summary, 2-Fluoro-4-methyl-3-(trifluoromethyl)benzaldehyde (CAS No. 1824270-96-3) is a multifaceted compound with broad utility in drug discovery, material science, and sustainable chemistry. Its unique structural attributes and compatibility with modern synthetic methodologies position it as a critical component in the advancement of science and technology. As research continues to uncover new applications, this compound is expected to remain at the forefront of innovation in the chemical industry.